Acetic acid, [[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbo
Acetic acid, [[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbo
Brand Name:
Vulcanchem
CAS No.:
144871-98-7
VCID:
VC0117851
InChI:
InChI=1S/C26H36N4O5S/c1-7-14-29-22(27)21(24(33)30(15-8-2)25(29)34)28-23(32)19(9-3)17-10-12-18(13-11-17)36-16-20(31)35-26(4,5)6/h10-13,19,27H,7-9,14-16H2,1-6H3/p+1
SMILES:
CCCN1C(=O)C(=NC(=O)C(CC)C2=CC=C(C=C2)SCC(=O)OC(C)(C)C)C(=[N+](C1=O)CCC)N
Molecular Formula:
C26H37N4O5S+
Molecular Weight:
517.665
Acetic acid, [[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbo
CAS No.: 144871-98-7
Main Products
VCID: VC0117851
Molecular Formula: C26H37N4O5S+
Molecular Weight: 517.665
![Acetic acid, [[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbo - 144871-98-7](/images/no_structure.jpg)
| CAS No. | 144871-98-7 |
|---|---|
| Product Name | Acetic acid, [[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbo |
| Molecular Formula | C26H37N4O5S+ |
| Molecular Weight | 517.665 |
| IUPAC Name | tert-butyl 2-[4-[1-[(4-amino-2,6-dioxo-1,3-dipropylpyrimidin-3-ium-5-ylidene)amino]-1-oxobutan-2-yl]phenyl]sulfanylacetate |
| Standard InChI | InChI=1S/C26H36N4O5S/c1-7-14-29-22(27)21(24(33)30(15-8-2)25(29)34)28-23(32)19(9-3)17-10-12-18(13-11-17)36-16-20(31)35-26(4,5)6/h10-13,19,27H,7-9,14-16H2,1-6H3/p+1 |
| Standard InChIKey | KBLIJSYRYJBWPY-UHFFFAOYSA-O |
| SMILES | CCCN1C(=O)C(=NC(=O)C(CC)C2=CC=C(C=C2)SCC(=O)OC(C)(C)C)C(=[N+](C1=O)CCC)N |
| Synonyms | Acetic acid, [[4-[1-[[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]carbonyl]propyl]phenyl]thio]-, 1,1-dimethylethyl ester (9CI) |
| Last Modified | Aug 20 2021 |
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